Cas no 1805124-06-4 (3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl bromide)

• Product Name: 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl bromide
• CAS No: 1805124-06-4
• MF: C₈H₆BrF₄NO
• MW: 288.036955356598
• CID: 4982262
• Update Time: 2025-07-19

3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6BrF4NO/c9-3-4-1-5(14)7(10)6(2-4)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： GEMLGOHTOLPIQG-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(C=1)OC(F)(F)F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2

Additional information on 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl bromide

3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl Bromide (CAS No. 1805124-06-4): An Overview of Its Properties and Applications in Medicinal Chemistry

3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl bromide (CAS No. 1805124-06-4) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents. The presence of a trifluoromethoxy group and a bromomethyl substituent imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of complex molecules.

The chemical structure of 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl bromide is defined by a benzene ring substituted with an amino group at the 3-position, a fluoro group at the 4-position, and a trifluoromethoxy group at the 5-position. The bromomethyl group attached to the benzene ring provides a reactive site for further functionalization, enabling its use in various synthetic transformations. This combination of functional groups offers a wide range of reactivity and selectivity, which is crucial for the design and synthesis of targeted pharmaceuticals.

In recent years, the importance of fluorinated compounds in medicinal chemistry has been increasingly recognized. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to biological targets. The trifluoromethoxy group, in particular, is known for its ability to enhance these properties while maintaining or improving the overall drug-like characteristics of the molecule. This makes 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl bromide an attractive starting material for the development of new drugs.

The synthetic utility of 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl bromide has been demonstrated in several studies. For instance, it has been used as a key intermediate in the synthesis of potent inhibitors of various enzymes and receptors. One notable application is in the development of inhibitors for serine proteases, which are involved in numerous physiological processes and diseases. The ability to selectively target these enzymes with high potency and specificity is crucial for therapeutic success.

Beyond its role as an intermediate, 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl bromide has also shown promise in its own right as a bioactive molecule. Research has indicated that it exhibits moderate to strong activity against certain cancer cell lines, suggesting potential applications in oncology. The mechanism of action is thought to involve interference with key signaling pathways that regulate cell proliferation and survival. Further studies are ongoing to elucidate the exact molecular targets and mechanisms involved.

The safety profile of 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl bromide is another important aspect to consider. Preclinical studies have generally shown good tolerability and low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to clinical trials. These assessments typically include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity to ensure that the compound meets regulatory standards for human use.

In conclusion, 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl bromide (CAS No. 1805124-06-4) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for the synthesis of complex molecules with potential therapeutic benefits. Ongoing research continues to explore its full potential, paving the way for new advancements in drug discovery and development.